Cas no 179011-38-2 (1,5-Difluoro-2-methyl-4-nitrobenzene)

1,5-Difluoro-2-methyl-4-nitrobenzene structure
179011-38-2 structure
Product Name:1,5-Difluoro-2-methyl-4-nitrobenzene
CAS No:179011-38-2
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD16620288
CID:1088540
PubChem ID:18695459
Update Time:2025-04-20

1,5-Difluoro-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-Difluoro-2-methyl-4-nitrobenzene
    • 2,4-Difluoro-5-nitrotoluene
    • 179011-38-2
    • BVVAZYONIKSNFT-UHFFFAOYSA-N
    • SY224354
    • CS-0153293
    • CL9174
    • A919323
    • AMY7220
    • MFCD16620288
    • Benzene, 1,5-difluoro-2-methyl-4-nitro-
    • SCHEMBL107162
    • AS-46233
    • AKOS022185287
    • DB-291124
    • DTXSID70595655
    • MDL: MFCD16620288
    • Inchi: 1S/C7H5F2NO2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,1H3
    • InChI Key: BVVAZYONIKSNFT-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C=C1C)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 173.02883473g/mol
  • Monoisotopic Mass: 173.02883473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 238.0±35.0 ºC (760 Torr),
  • Flash Point: 109.6±14.2 ºC,
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),

1,5-Difluoro-2-methyl-4-nitrobenzene Pricemore >>

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